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Introduction
2-chloro-4-nitrophenyl-α-D-maltotrioside (G3-CNP or CNP-G3) is a chromogenic substrate

used for the determination of α-amylase activity.[1][2] The enzymatic hydrolysis of G3-CNP by

α-amylase releases 2-chloro-4-nitrophenol (CNP), a product that can be quantified by

measuring the absorbance at 405 nm.[1][2][3] The rate of CNP formation is directly proportional

to the α-amylase activity in the sample.[3][4] This document provides detailed protocols for the

preparation of G3-CNP stock solutions and working reagents for use in α-amylase assays.

Quantitative Data Summary
G3-CNP Stock Solution Preparation
G3-CNP is typically supplied as a solid and can be dissolved in various solvents to create a

concentrated stock solution.[5] The choice of solvent depends on the experimental

requirements and desired concentration.
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Table 1: G3-CNP Stock Solution Parameters

Solvent Solubility
Recommended
Storage

Storage
Duration

Key
Consideration
s

DMSO ~30 mg/mL[2][5] -20°C or -80°C

1 month at

-20°C, 6 months

at -80°C[1][6]

Purge with inert

gas.[5] Ensure

final solvent

concentration is

low in the

working solution.

[5]

Dimethylformami

de (DMF)
~30 mg/mL[2][5] -20°C or -80°C

1 month at

-20°C, 6 months

at -80°C[1][6]

Purge with inert

gas.[5] Ensure

final solvent

concentration is

low.[5]

Water (H₂O)

~250 mg/mL

(may require

ultrasonic

treatment)[6]

-20°C or -80°C

Not

recommended

for more than

one day.[5]

Sterilize with a

0.22 μm filter

before use.[1][6]

PBS (pH 7.2) ~10 mg/mL[2][5] 2-8°C

Not

recommended

for more than

one day.[5]

Ensure buffer

components do

not interfere with

the assay.

Note: The molecular weight of G3-CNP is approximately 660.0 g/mol .[2][5]

G3-CNP Working Reagent Composition
The working reagent is a ready-to-use solution for the α-amylase assay. It contains G3-CNP in

a buffer system optimized for enzymatic activity. Many commercial kits provide this reagent pre-

formulated.[7][8]

Table 2: Example Composition of G3-CNP Working Reagent
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Component Concentration Range Purpose

G3-CNP 1.6 - 2.5 mmol/L[3][4][7][8] Chromogenic substrate

Buffer (e.g., MES) 36 - 100 mmol/L[3][4][8]
Maintain optimal pH (typically

pH 6.0-6.1)[3][4][9]

Sodium Chloride (NaCl) 37 - 350 mmol/L[3][7][8][9] Activator for α-amylase

Calcium Acetate 3.6 - 6.0 mmol/L[3][7][8]
Essential cofactor for α-

amylase stability and activity

Potassium Thiocyanate 253 - 900 mmol/L[4][7][8]
Inhibitor of competing enzymes

(e.g., glucoamylase)

Sodium Azide < 0.1%
Preservative to prevent

microbial growth[3][7]

Experimental Protocols
Protocol 1: Preparation of G3-CNP Stock Solution
Materials:

G3-CNP solid powder

Solvent of choice (e.g., high-purity DMSO or sterile deionized water)

Vortex mixer

Calibrated balance

Appropriate microcentrifuge tubes or vials for storage

(Optional) Ultrasonic water bath

(Optional) 0.22 μm syringe filter for aqueous solutions

Procedure (Example using DMSO):
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Weighing: Accurately weigh the desired amount of G3-CNP solid in a suitable container. For

example, to prepare 1 mL of a 30 mg/mL solution, weigh 30 mg of G3-CNP.

Dissolving: Add the appropriate volume of DMSO to the G3-CNP solid. Vortex thoroughly

until the solid is completely dissolved. Gentle warming or brief sonication can be used to aid

dissolution if necessary.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots protected from light and moisture. For long-term storage (up to 6

months), store at -80°C.[1][6] For short-term storage (up to 1 month), store at -20°C.[1][6]

Procedure (Example using Water):

Weighing: Accurately weigh the desired amount of G3-CNP solid.

Dissolving: Add sterile deionized water. Vortex vigorously. Use an ultrasonic water bath if

needed to achieve complete dissolution.[6]

Sterilization: Filter the aqueous stock solution through a 0.22 μm syringe filter to sterilize it

and remove any undissolved particulates.[1][6]

Storage: Aqueous solutions are less stable and it is not recommended to store them for more

than one day.[5] If storage is necessary, keep at 2-8°C.

Protocol 2: Preparation of G3-CNP Working Reagent
from Stock
This protocol describes how to prepare a working reagent based on a typical formulation.

Materials:

G3-CNP stock solution (from Protocol 1)

Reagent-grade chemicals for buffer preparation (e.g., MES, NaCl, Calcium Acetate,

Potassium Thiocyanate)
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Sterile deionized water

pH meter

Procedure:

Prepare Assay Buffer:

Separately prepare concentrated stock solutions of each buffer component (e.g., 1 M MES

pH 6.0, 5 M NaCl, 1 M Calcium Acetate, 5 M Potassium Thiocyanate).

In a beaker, combine the appropriate volumes of each stock solution and dilute with sterile

deionized water to near the final volume.

Adjust the pH to the desired value (e.g., pH 6.0) using NaOH or HCl.

Bring the buffer to the final volume with sterile deionized water.

Dilute G3-CNP Stock:

Calculate the volume of G3-CNP stock solution needed to achieve the desired final

concentration in the working reagent.

Example Calculation: To prepare 10 mL of a 2.0 mM G3-CNP working reagent from a 30

mg/mL DMSO stock (approx. 45.45 mM):

Use the formula: C₁V₁ = C₂V₂

(45.45 mM) * V₁ = (2.0 mM) * (10 mL)

V₁ ≈ 0.44 mL (or 440 µL) of the G3-CNP stock solution.

Final Preparation:

Add the calculated volume of the G3-CNP stock solution to the prepared assay buffer.

Mix thoroughly by inversion. The working reagent is now ready for use.
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Store the working reagent at 2-8°C, protected from light. Stability should be validated, but

many commercial reagents are stable for at least 30 days when stored properly.[3]

Visualization
The following diagrams illustrate the key processes and pathways related to the preparation

and use of G3-CNP reagents.

Stock Solution Preparation

Working Reagent Preparation

G3-CNP (Solid)
G3-CNP Stock Solution

(Concentrated)
 Dissolve

Solvent
(e.g., DMSO, H₂O)

G3-CNP Working Reagent
(Ready-to-use)

 Dilute

Assay Buffer
(MES, NaCl, CaCl₂, etc.)

Click to download full resolution via product page

Caption: Workflow for G3-CNP solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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